Cas no 90721-46-3 (methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate)

• Product Name: methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate
• CAS No: 90721-46-3
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 4664667
• PubChem ID: 19019488
• Update Time: 2025-06-09

methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate
• Benzeneacetic acid, α,3-dihydroxy-, methyl ester

• Inchi： 1S/C9H10O4/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5,8,10-11H,1H3
• InChI Key： RVYFNXLEGMCKGN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(O)C1=CC=CC(O)=C1

Additional information on methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate

Methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate (CAS No. 90721-46-3): A Comprehensive Overview

Methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate, identified by its CAS number 90721-46-3, is a compound of significant interest in the field of chemical and biomedical research. This compound, characterized by its hydroxyl and ester functional groups, has garnered attention due to its potential applications in pharmaceutical synthesis and biochemical studies. The unique structural features of methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate make it a valuable intermediate in the development of various chemical entities, particularly those involving phenolic and acetic acid derivatives.

The chemical structure of methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate consists of a central acetic acid moiety modified by the presence of two hydroxyl groups, one on the acetate carbon and another on the phenyl ring. This bifunctional nature allows for diverse chemical reactions, making it a versatile building block in organic synthesis. The presence of both hydroxyl groups enhances its reactivity, enabling it to participate in various synthetic pathways, including esterification, etherification, and oxidation reactions.

In recent years, methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate has been explored for its potential role in pharmaceutical applications. Its structural motif is reminiscent of natural products found in plants and microorganisms, which have been widely studied for their pharmacological properties. The hydroxyl groups on the phenyl ring suggest possible interactions with biological targets, making this compound a candidate for drug discovery initiatives. Specifically, researchers have been interested in its potential as a precursor for synthesizing novel compounds with anti-inflammatory, antioxidant, or antimicrobial properties.

One of the most compelling aspects of methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate is its role in the synthesis of advanced materials. The compound's ability to undergo polymerization reactions has led to its investigation as a monomer for creating biodegradable polymers. These polymers are particularly relevant in the medical field, where biodegradability is a critical factor for implants and drug delivery systems. The incorporation of hydroxyl groups into the polymer backbone can enhance biocompatibility, making such materials more suitable for clinical applications.

The latest research in the field has highlighted the compound's significance in biochemical pathways. Studies have shown that derivatives of methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate can influence various metabolic processes by acting as intermediates or modulators of key enzymes. For instance, researchers have observed that certain analogs of this compound can affect the activity of cytochrome P450 enzymes, which are crucial in drug metabolism. This finding opens up new avenues for developing drugs with improved efficacy and reduced side effects.

The synthesis of methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate itself is an intriguing area of study. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advancements in catalytic chemistry have enabled more efficient methods for producing this compound. For example, enzymatic catalysis has been employed to facilitate selective hydroxylations and esterifications, reducing the need for harsh reagents and minimizing waste generation.

The environmental impact of synthesizing and using methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate is another consideration that has garnered attention. Green chemistry principles have guided researchers to develop more sustainable synthetic strategies. These include using renewable feedstocks, reducing energy consumption, and employing solvent-free reactions where possible. Such approaches not only improve the economic viability of producing this compound but also align with global efforts to promote environmental sustainability.

In conclusion, methyl 2-hydroxy-2-(3-hydroxyphenyl)acetate (CAS No. 90721-46-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate in synthetic chemistry. The ongoing research into its applications underscores its importance as a building block for developing new drugs and advanced materials. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in addressing some of the most pressing challenges in medicine and industry.